Cas no 1261892-72-1 (4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid
• CAS No: 1261892-72-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18319343
• CID: 2761705
• PubChem ID: 53225267
• Update Time: 2025-08-04

4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DIMETHYLPHENYL)-2-HYDROXYBENZOIC ACID
• DTXSID10688999
• 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid, 95%
• MFCD18319343
• 3-Hydroxy-2',4'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• 1261892-72-1
• 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid

• MDL： MFCD18319343
• Inchi： 1S/C15H14O3/c1-9-3-5-12(10(2)7-9)11-4-6-13(15(17)18)14(16)8-11/h3-8,16H,1-2H3,(H,17,18)
• InChI Key： AGBNAFVHKVSFBO-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 242.094
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.5A^2

Additional information on 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid

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4-(2,4-Dimethylphenyl)-2-hydroxybenzoic Acid: A Comprehensive Overview

4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid, identified by the CAS number 1261892-72-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid comprises a benzoic acid moiety substituted with a hydroxyl group at the 2-position and a dimethylphenyl group at the 4-position. This arrangement imparts the compound with distinct chemical properties, including enhanced stability and reactivity under specific conditions. The dimethyl substitution on the phenyl ring contributes to the molecule's lipophilicity, which is crucial for its interactions within biological systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic routes to produce 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid with high purity and yield. These methods often involve multi-step reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. The optimization of these procedures has been driven by the need for scalable production methods to meet increasing demand in both academic and industrial settings.

The biological activity of 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it inhibits key enzymes involved in inflammatory pathways. Additionally, investigations into its antioxidant properties have revealed its ability to neutralize free radicals, suggesting applications in combating oxidative stress-related diseases.

In the context of drug development, 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid has shown promise as a lead compound for designing new therapeutic agents. Its structural versatility allows for further modifications to enhance bioavailability and efficacy. Researchers are currently exploring its potential as a component in combinatorial therapies targeting chronic inflammatory conditions and neurodegenerative diseases.

The environmental impact of 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid has also been a topic of interest. Studies assessing its biodegradability and toxicity indicate that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are particularly relevant for industries considering its incorporation into commercial products.

In conclusion, 4-(2,4-Dimethylphenyl)-2-hydroxybenzoic acid, with its unique chemical properties and diverse applications, continues to be a subject of intense research activity. As advancements in synthetic methodologies and biological assessments unfold, this compound is poised to play an increasingly important role in various scientific domains.

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